Cas no 500162-93-6 (1H-Pyrrole-2,5-dione, 1-[(1S)-1-cyclohexylethyl]-)

• Product Name: 1H-Pyrrole-2,5-dione, 1-[(1S)-1-cyclohexylethyl]-
• CAS No: 500162-93-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1549006
• PubChem ID: 12151580
• Update Time: 2025-04-21

1H-Pyrrole-2,5-dione, 1-[(1S)-1-cyclohexylethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-[(1S)-1-cyclohexylethyl]-
• 1-[(1S)-1-cyclohexylethyl]pyrrole-2,5-dione
• DTXSID60478645
• 500162-93-6

• Inchi： 1S/C12H17NO2/c1-9(10-5-3-2-4-6-10)13-11(14)7-8-12(13)15/h7-10H,2-6H2,1H3/t9-/m0/s1
• InChI Key： ZBGOXCGKCRVDAA-VIFPVBQESA-N
• SMILES： O=C1C=CC(N1[C@@H](C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38